N-(2-chlorobenzyl)-2-[5-chloro-2-methoxy(methylsulfonyl)anilino]acetamide

• Molecular Formula: C17H18Cl2N2O4S
• Molecular Weight: 417.3 g/mol
• IUPAC Name: 2-(5-chloro-2-methoxy-N-methylsulfonylanilino)-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C17H18Cl2N2O4S/c1-25-16-8-7-13(18)9-15(16)21(26(2,23)24)11-17(22)20-10-12-5-3-4-6-14(12)19/h3-9H,10-11H2,1-2H3,(H,20,22)
• InChI Key: VTDKXUAFBZBHSI-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)N(CC(=O)NCC2=CC=CC=C2Cl)S(=O)(=O)C

Description

N-(2-chlorobenzyl)-2-[5-chloro-2-methoxy(methylsulfonyl)anilino]acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as CMA, and it has been synthesized using various methods to study its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of CMA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase-2 (COX-2) and the downregulation of nuclear factor kappa B (NF-κB) signaling pathways. These pathways are involved in the regulation of inflammation and tumor growth, and the inhibition of these pathways by CMA may contribute to its anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects
CMA has been shown to have various biochemical and physiological effects in animal models. Studies have shown that CMA can reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α) in animal models of inflammation. CMA has also been shown to inhibit the growth of various types of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

CMA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in high purity and good yields. CMA is also relatively inexpensive compared to other compounds with similar properties. However, CMA has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, CMA has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for the study of CMA. One potential direction is to further investigate its anti-inflammatory and analgesic properties in animal models of various inflammatory diseases. Another potential direction is to investigate its potential as a treatment for various types of cancer. Additionally, further studies are needed to better understand its mechanism of action and its safety and efficacy in humans.

Synthesis Methods

The synthesis of CMA involves the reaction of 5-chloro-2-methoxyaniline with 2-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with N-(2-chloroacetyl) glycine methyl ester to form the final product, N-(2-chlorobenzyl)-2-[5-chloro-2-methoxy(methylsulfonyl)anilino]acetamide. This synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

CMA has been extensively studied in scientific research due to its potential applications in the field of medicine. This compound has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis and osteoarthritis. CMA has also been shown to have anti-tumor properties, making it a potential candidate for the treatment of various types of cancer.